Cas no 850349-24-5 (3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine)
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromopyrazol-1-ylmethyl)pyridine
- 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine
- 3-[(4-bromopyrazol-1-yl)methyl]pyridine
- 4-Bromo-1-(pyridin-3-ylmethyl)pyrazole
- Pyridine,3-[(4-bromo-1H-pyrazol-1-yl)methyl]-
- 4-Bromo-1-(pyridin-3-ylmethyl)-1h-pyrazole
- 3-(4-Bromo-Pyrazol-1-Ylmethyl)-Pyridine
- 3-[(4-Bromo-1H-pyrazol-1-yl)methyl]pyridine (ACI)
-
- MDL: MFCD08706085
- Inchi: 1S/C9H8BrN3/c10-9-5-12-13(7-9)6-8-2-1-3-11-4-8/h1-5,7H,6H2
- InChI Key: ROCSBEALVUBRBM-UHFFFAOYSA-N
- SMILES: BrC1=CN(CC2C=CC=NC=2)N=C1
Computed Properties
- Exact Mass: 236.99000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 30.71000
- LogP: 2.08890
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048677-1g |
4-Bromo-1-(pyridin-3-ylmethyl)-1H-pyrazole |
850349-24-5 | 95% | 1g |
£139.00 | 2022-03-01 | |
| Fluorochem | 048677-5g |
4-Bromo-1-(pyridin-3-ylmethyl)-1H-pyrazole |
850349-24-5 | 95% | 5g |
£415.00 | 2022-03-01 | |
| Fluorochem | 048677-10g |
4-Bromo-1-(pyridin-3-ylmethyl)-1H-pyrazole |
850349-24-5 | 95% | 10g |
£725.00 | 2022-03-01 | |
| Chemenu | CM105376-5g |
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine |
850349-24-5 | 95% | 5g |
$281 | 2021-08-06 | |
| Chemenu | CM105376-10g |
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine |
850349-24-5 | 95% | 10g |
$505 | 2021-08-06 | |
| Chemenu | CM105376-5g |
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine |
850349-24-5 | 95% | 5g |
$*** | 2023-05-29 | |
| abcr | AB273122-1 g |
4-Bromo-1-(pyridin-3-ylmethyl)pyrazole; 98% |
850349-24-5 | 1g |
€166.90 | 2022-03-03 | ||
| abcr | AB273122-5 g |
4-Bromo-1-(pyridin-3-ylmethyl)pyrazole; 98% |
850349-24-5 | 5g |
€484.00 | 2022-03-03 | ||
| abcr | AB273122-10 g |
4-Bromo-1-(pyridin-3-ylmethyl)pyrazole; 98% |
850349-24-5 | 10g |
€846.40 | 2022-03-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B847769-1g |
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine |
850349-24-5 | 95% | 1g |
800.00 | 2021-05-17 |
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine (CAS No. 850349-24-5): A Versatile Building Block in Modern Chemistry
3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine (CAS No. 850349-24-5) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This brominated pyrazole-pyridine hybrid serves as a valuable chemical building block for the synthesis of more complex molecules with potential biological activities. The compound's unique structure, featuring both pyrazole and pyridine rings, makes it particularly interesting for drug discovery and materials development.
The molecular structure of 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine combines the electron-rich nature of the pyrazole moiety with the basic character of the pyridine nitrogen, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in the 4-bromo substitution on the pyrazole ring, which provides an excellent site for various cross-coupling reactions, a topic frequently searched in organic synthesis forums and pharmaceutical research databases.
In recent years, there has been growing interest in pyrazole-containing compounds due to their wide range of biological activities. Many researchers searching for "pyrazole derivatives in drug discovery" or "heterocyclic compounds for medicinal chemistry" will find this compound particularly relevant. The presence of both pyrazole and pyridine rings in a single molecule offers multiple possibilities for hydrogen bonding and metal coordination, features that are highly valued in modern pharmaceutical design.
The compound's applications extend beyond medicinal chemistry. Materials scientists investigating "organic electronic materials" or "coordination polymers" have shown interest in similar structures. The bromine atom in 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine serves as an excellent handle for further functionalization through various palladium-catalyzed coupling reactions, a technique that remains a hot topic in synthetic chemistry circles.
From a synthetic perspective, 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine can be prepared through several routes, with the most common involving the alkylation of 4-bromopyrazole with an appropriate pyridine derivative. This synthetic approach is frequently discussed in organic chemistry research papers and has been optimized for better yields and purity. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.
In the context of current research trends, this compound aligns well with the growing interest in "fragment-based drug discovery" and "privileged scaffolds in medicinal chemistry". The pyrazole-pyridine hybrid structure represents a valuable pharmacophore that can be incorporated into larger drug-like molecules. Many researchers searching for "small molecule modulators of protein-protein interactions" have found similar compounds to be promising starting points.
The physicochemical properties of 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine make it suitable for various applications. Its moderate solubility in common organic solvents facilitates its use in solution-phase synthesis, while its crystalline nature allows for easy purification. These characteristics are particularly important for researchers investigating "high-throughput synthesis methods" or "parallel medicinal chemistry approaches".
Quality control of 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research, a concern frequently raised in searches for "analytical methods for heterocyclic compounds". The bromine atom in the molecule provides a convenient handle for various spectroscopic characterization techniques.
Looking at market trends, the demand for specialized heterocyclic building blocks like 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine has been steadily increasing. This growth aligns with the pharmaceutical industry's focus on targeted therapies and personalized medicine, areas where customized molecular scaffolds play a crucial role. The compound's versatility makes it valuable for researchers working on "kinase inhibitors" or "GPCR modulators", two hot topics in current drug discovery.
In conclusion, 3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine (CAS No. 850349-24-5) represents an important chemical intermediate with broad applications in medicinal chemistry and materials science. Its unique combination of pyrazole and pyridine rings, along with the reactive bromine substituent, makes it a versatile building block for various research applications. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain relevant for researchers exploring new therapeutic agents and functional materials.
850349-24-5 (3-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine) Related Products
- 1182939-47-4(1-(4-Bromobenzyl)-4-bromo-1H-pyrazole)
- 202344-40-9(3-(1H-Pyrazol-1-ylmethyl)Pyridine)
- 1597705-30-0(4-bromo-1-(5-methylpyridin-3-yl)methyl-1H-pyrazol-3-amine)
- 2342610-58-4(5-((4-Bromo-1H-pyrazol-1-yl)methyl)-2-fluoropyridine)
- 1249212-62-1(4-bromo-1-(pyridin-3-yl)methyl-1H-pyrazol-3-amine)
- 50877-41-3(4-Bromo-1-(phenylmethyl)--1H-pyrazole)
- 1179798-11-8(4-Bromo-1-(pyridin-4-ylmethyl)pyrazole)
- 2161578-76-1(3-((4-Bromo-1H-pyrazol-1-yl)methyl)-5-chloropyridine)
- 1565352-27-3(1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine)
- 1566990-03-1(1-[(5-Bromopyridin-3-yl)methyl]-1H-pyrazol-3-amine)